3-amino-6-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-6-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C24H20F3N3O4S/c1-32-14-7-5-13(6-8-14)29-22(31)21-20(28)19-15(24(25,26)27)11-16(30-23(19)35-21)12-4-9-17(33-2)18(10-12)34-3/h4-11H,28H2,1-3H3,(H,29,31)
• InChI Key: CIVQSZQXEPUZIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC(=C(C=C4)OC)OC)N
• Molecular Formula: C24H20F3N3O4S
• Molecular Weight: 503.5 g/mol

Description

3-amino-6-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C24H20F3N3O4S and its molecular weight is 503.5. The purity is usually 95%.
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Scientific Research Applications

Novel Material Synthesis and Applications

Electrochromic Properties and Polymer Synthesis : The compound's structure is similar to derivatives used in the synthesis of aromatic polyamides with electrochromic properties. For instance, novel aromatic polyamides incorporating triphenylamine units exhibit multi-stage oxidative coloring, showcasing the potential of such compounds in developing advanced materials for electronic displays and smart windows (Chang & Liou, 2008).

Gas Separation Technologies : Related compounds have been utilized in the synthesis of hyperbranched polyimides for gas separation, indicating the potential of using such complex molecules in creating more efficient and selective gas separation membranes (Fang, Kita, & Okamoto, 2000).

Potential Medicinal Chemistry Applications

Antiproliferative Activities : Analogues of the compound have been studied for their antiproliferative effects, specifically targeting the phospholipase C enzyme. Such research highlights the potential therapeutic applications of these compounds in cancer treatment, emphasizing the importance of structural modifications to enhance biological activity (van Rensburg et al., 2017).

Antimicrobial and Antitumor Activities : Thieno[2,3-b]pyridine derivatives have demonstrated antimicrobial and antitumor activities, suggesting that modifications to the core structure, such as those present in the compound of interest, could yield potent agents against various pathogens and cancer cells. This line of research is crucial for the development of new drugs with improved efficacy and selectivity (Khalifa et al., 2015).